Cas no 1824738-91-1 (2-Aminohept-3-en-1-ol)

• Product Name: 2-Aminohept-3-en-1-ol
• CAS No: 1824738-91-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5961329
• PubChem ID: 130144712
• Update Time: 2025-05-20

2-Aminohept-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1824738-91-1
• EN300-1849258
• 2-aminohept-3-en-1-ol
• 2-Aminohept-3-en-1-ol

• Inchi： 1S/C7H15NO/c1-2-3-4-5-7(8)6-9/h4-5,7,9H,2-3,6,8H2,1H3/b5-4+
• InChI Key： NFQSCHHOGMPNKE-SNAWJCMRSA-N
• SMILES： OCC(/C=C/CCC)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Aminohept-3-en-1-ol

Compound CAS No. 1824738-91-1: 2-Aminohept-3-en-1-ol

2-Aminohept-3-en-1-ol, also known by its CAS number 1824738-91-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a seven-carbon chain with an amino group (-NH₂) at the second position and a hydroxyl group (-OH) at the first position. The presence of a double bond between carbons 3 and 4 (hept-3-en) adds to its structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Aminohept-3-en-1-ol through various routes, including enzymatic catalysis and transition-metal-mediated reactions. These methods not only enhance the yield but also improve the stereochemical control, making it possible to produce enantiomerically pure compounds. Such purity is crucial for applications in drug discovery, where stereochemistry plays a pivotal role in determining biological activity.

The compound's amino group and hydroxyl group make it highly reactive, allowing it to participate in a wide range of chemical transformations. For instance, the amino group can undergo alkylation or acylation reactions, while the hydroxyl group can be converted into various functional groups such as esters or ethers. These transformations expand the scope of potential applications for 2-Aminohept-3-en-1-ol in the development of bioactive molecules.

In the pharmaceutical industry, 2-Aminohept-3-en-1-ol has shown promise as a building block for designing drugs targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and neuroprotective drugs. Its ability to form stable hydrogen bonds due to the hydroxyl and amino groups contributes to its favorable pharmacokinetic properties, such as improved solubility and bioavailability.

Beyond pharmaceuticals, 2-Aminohept-3-en-1-ol has found applications in agrochemicals, particularly in the synthesis of plant growth regulators and pesticides. Its enamine derivatives have demonstrated potent insecticidal activity, making them valuable candidates for sustainable pest management strategies. This dual functionality underscores the compound's importance in both medicinal and agricultural research.

From a materials science perspective, 2-Aminohept-3-en-1